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Compound of Interest

Compound Name: Acid blue 260

CAS No.: 62168-86-9

Cat. No.: B15622319

Get Quote

Introduction

Acid Blue 260 is an anionic dye belonging to the anthraquinone class, commonly utilized in the

textile industry for dyeing protein fibers such as wool, silk, and nylon[1][2][3]. In research

settings, it serves as a model compound for studying photocatalytic degradation and adsorption

processes[1][4]. Accurate and consistent preparation of a stock solution is crucial for obtaining

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of an Acid Blue 260 stock solution for research

applications.

Chemical Properties and Safety

Acid Blue 260 typically appears as a dark blue powder[2][5][6]. It is soluble in water, with its

solubility increasing with temperature[3][6]. It is important to handle the compound with

appropriate personal protective equipment (PPE), as it may cause skin and eye irritation and is

harmful if swallowed[5].
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For consistency, it is critical to use the specific information provided by the supplier of your

reagent. The data presented below is compiled from various sources, which show some

discrepancies.

Property Value Source(s)

CAS Number
62168-86-9 (primary), 67827-

60-5
[1][2][5][7][8]

Molecular Formula
C₂₆H₂₃ClN₃NaO₆S (most

common)
[1][5][8]

C₃₁H₂₆N₃NaO₆S [7][9]

Molecular Weight
563.99 g/mol (corresponding

to the most common formula)
[1][5][8]

591.61 g/mol [7]

Appearance Blue Powder [1][5][6]

Solubility in Water 70 g/L (at 90°C) [3]

Recommended Storage 2-8°C or -20°C [1][9]

Note: Discrepancies in molecular formula and weight exist across suppliers. Always refer to the

Certificate of Analysis for lot-specific data.

Experimental Protocol: Preparation of a 1 mM Acid
Blue 260 Stock Solution
This protocol describes the preparation of 100 mL of a 1 mM Acid Blue 260 stock solution

using the most commonly cited molecular weight of 563.99 g/mol . Adjust calculations

accordingly if your reagent specifications differ.

Materials and Equipment

Acid Blue 260 powder

High-purity deionized or distilled water

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.alfa-chemistry.com/product/acid-blue-cas-62168-86-9-195704.html
https://wap.guidechem.com/encyclopedia/acid-blue-260-dic25704.html
https://www.cncolorchem.com/upLoad/file/20170315/14895647577795011.pdf
https://www.scbt.com/p/acid-blue-260-67827-60-5
http://www.worlddyevariety.com/acid-dyes/acid-blue-260.html
https://www.alfa-chemistry.com/product/acid-blue-cas-62168-86-9-195704.html
https://www.cncolorchem.com/upLoad/file/20170315/14895647577795011.pdf
http://www.worlddyevariety.com/acid-dyes/acid-blue-260.html
https://www.scbt.com/p/acid-blue-260-67827-60-5
https://immunomart.com/product/acid-blue-260/
https://www.alfa-chemistry.com/product/acid-blue-cas-62168-86-9-195704.html
https://www.cncolorchem.com/upLoad/file/20170315/14895647577795011.pdf
http://www.worlddyevariety.com/acid-dyes/acid-blue-260.html
https://www.scbt.com/p/acid-blue-260-67827-60-5
https://www.alfa-chemistry.com/product/acid-blue-cas-62168-86-9-195704.html
https://www.cncolorchem.com/upLoad/file/20170315/14895647577795011.pdf
https://m.pigment-dye.com/acid-dyes/acid-blue-260.html
https://emperordye.com/tds/acid-blue-260.html
https://www.alfa-chemistry.com/product/acid-blue-cas-62168-86-9-195704.html
https://immunomart.com/product/acid-blue-260/
https://www.benchchem.com/product/b15622319/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-acid-blue-260-stock-solution
https://www.benchchem.com/product/b15622319/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-acid-blue-260-stock-solution
https://www.benchchem.com/product/b15622319/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-acid-blue-260-stock-solution
https://www.benchchem.com/product/b15622319/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-acid-blue-260-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


100 mL volumetric flask (Class A)

Analytical balance (readable to 0.1 mg)

Weighing paper or boat

Spatula

Magnetic stirrer and stir bar

Beaker

Funnel

Personal Protective Equipment (safety goggles, lab coat, gloves)

Procedure

Calculate the Required Mass:

To prepare 100 mL (0.1 L) of a 1 mM (0.001 mol/L) solution, the required mass of Acid
Blue 260 is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.001 mol/L x 0.1 L x 563.99 g/mol = 0.0564 g

Therefore, 56.4 mg of Acid Blue 260 is needed.

Weigh the Reagent:

Place a weighing boat on the analytical balance and tare it.

Carefully weigh out approximately 56.4 mg of Acid Blue 260 powder using a spatula.

Record the exact mass.

Dissolve the Powder:
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Transfer the weighed powder into a beaker containing approximately 70-80 mL of high-

purity water.

Add a magnetic stir bar to the beaker.

Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.

Gentle heating (up to 50°C) may be applied to aid dissolution if necessary, as solubility is

enhanced at higher temperatures[3].

Final Volume Adjustment:

Once the dye is fully dissolved, carefully transfer the solution into a 100 mL volumetric

flask using a funnel.

Rinse the beaker with a small amount of high-purity water and add the rinsing to the

volumetric flask to ensure a complete transfer.

Bring the solution to the final volume of 100 mL with high-purity water. The bottom of the

meniscus should align with the calibration mark on the flask.

Homogenization and Storage:

Cap the volumetric flask and invert it several times (15-20 times) to ensure the solution is

thoroughly mixed and homogenous.

Transfer the stock solution to a clearly labeled, amber glass bottle or a container wrapped

in aluminum foil to protect it from light.

Store the solution in a refrigerator at 2-8°C for short-term storage or at -20°C for long-term

stability[1][9].

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://emperordye.com/tds/acid-blue-260.html
https://www.alfa-chemistry.com/product/acid-blue-cas-62168-86-9-195704.html
https://immunomart.com/product/acid-blue-260/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Solubilization Phase

Finalization Phase

1. Calculate Mass
(56.4 mg for 100mL of 1mM)

2. Weigh Powder

Required Mass

3. Dissolve in ~80mL Water
(Stir, gentle heat if needed)

Weighed Powder

4. Transfer to 100mL
Volumetric Flask

Dissolved Dye

5. Adjust to Final Volume

Initial Solution

6. Homogenize Solution

Final Volume

7. Store in Labeled,
Light-Protected Container

Homogenized Stock

Click to download full resolution via product page

Caption: Workflow for preparing Acid Blue 260 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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